Cas no 957060-76-3 (2-(4-Boronobenzoyl)hydrazinecarbothioamide)

• Product Name: 2-(4-Boronobenzoyl)hydrazinecarbothioamide
• CAS No: 957060-76-3
• MF: C₈H₁₀BN₃O₃S
• MW: 239.059299945831
• MDL: MFCD09027244
• CID: 802719
• PubChem ID: 44119176
• Update Time: 2025-11-07

2-(4-Boronobenzoyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-borono-, 1-[2-(aminothioxomethyl)hydrazide]
• 4-(2-Carbamothioylhydrazinocarbonyl)benzeneboronic acid
• 2-(4-Boronobenzoyl)hydrazinecarbothioamide
• 4-(2-Carbamothioylhydrazinecarbonyl)phenylboronic acid
• OR3263
• 957060-76-3
• 4-[(2-Carbamothioylhydrazino)carbonyl]benzeneboronic acid
• A853423
• DTXSID20657075
• (4-(2-Carbamothioylhydrazine-1-carbonyl)phenyl)boronic acid
• MFCD09027244
• [4-(2-Carbamothioylhydrazinecarbonyl)phenyl]boronic acid
• [4-[(carbamothioylamino)carbamoyl]phenyl]boronic acid
• C8H10BN3O3S
• D71375
• SCHEMBL2555872
• (4-(2-Carbamothioylhydrazinecarbonyl)phenyl)boronic acid
• CS-0173913
• FT-0687800
• (4-(2-Carbamothioylhydrazinecarbonyl)phenyl)boronicacid
• AKOS015833707
• BS-24735
• 4-(carbamothioylaminocarbamoyl)phenylboronic acid

• MDL： MFCD09027244
• Inchi： 1S/C8H10BN3O3S/c10-8(16)12-11-7(13)5-1-3-6(4-2-5)9(14)15/h1-4,14-15H,(H,11,13)(H3,10,12,16)
• InChI Key： NVXNXTLWXKMYHB-UHFFFAOYSA-N
• SMILES： S=C(N)NNC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 239.05400
• Monoisotopic Mass: 239.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 183-184℃
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 139.70000
• LogP: -0.67350

2-(4-Boronobenzoyl)hydrazinecarbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-(4-Boronobenzoyl)hydrazinecarbothioamide

Comprehensive Analysis of 2-(4-Boronobenzoyl)hydrazinecarbothioamide (CAS No. 957060-76-3): Properties, Applications, and Research Insights

2-(4-Boronobenzoyl)hydrazinecarbothioamide, identified by its CAS number 957060-76-3, is a specialized boron-containing organic compound with significant potential in pharmaceutical and materials science research. This compound features a unique molecular structure combining a boronobenzoyl moiety with a hydrazinecarbothioamide group, making it a versatile intermediate for synthetic applications. Its boronic acid functionality has garnered attention in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

Recent studies highlight the growing interest in boron-based compounds due to their role in bioconjugation and molecular recognition. Researchers are exploring 957060-76-3 as a potential building block for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in degradation therapy. The compound’s thioamide group also contributes to its chelating properties, which are valuable in catalysis and sensor development.

From a synthetic chemistry perspective, 2-(4-Boronobenzoyl)hydrazinecarbothioamide offers advantages in cross-coupling reactions, particularly Suzuki-Miyaura couplings, where its boronate ester derivatives serve as key intermediates. Its stability under physiological conditions makes it suitable for bioorthogonal chemistry applications, aligning with current trends in click chemistry and in vivo labeling techniques.

The compound’s solubility profile (moderate in polar solvents like DMSO) and thermal stability (decomposition above 200°C) have been characterized in recent structure-activity relationship (SAR) studies. These properties are critical for its potential use in drug formulation and nanomaterial synthesis. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>95%) in commercial samples.

Emerging applications of CAS 957060-76-3 include its exploration as a fluorescent probe for sugar detection, leveraging the boronic acid-diol interaction mechanism. This aligns with the increasing demand for point-of-care diagnostics and continuous glucose monitoring systems. Additionally, its metal-binding capacity is being investigated for environmental remediation of heavy metals, a hot topic in green chemistry research.

Quality control protocols for 2-(4-Boronobenzoyl)hydrazinecarbothioamide emphasize residual solvent analysis and heavy metal testing to meet pharmaceutical-grade standards. Storage recommendations typically suggest desiccated conditions at -20°C to preserve its hydrolytic stability, especially for long-term research applications.

Future research directions for this compound may focus on its structure-optimization to enhance blood-brain barrier permeability for neurological drug development, or its incorporation into covalent organic frameworks (COFs) for gas storage applications. The compound’s multifunctional nature positions it as a valuable asset in interdisciplinary research spanning medicinal chemistry, materials science, and chemical biology.